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Compound of Interest

Compound Name: (2-Cyclopropylphenyl)methanol

Cat. No.: B151128 Get Quote

Technical Guide: (2-Cyclopropylphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Cyclopropylphenyl)methanol,
including its chemical identity, physicochemical properties, and a detailed experimental protocol

for its synthesis.

Chemical Identity and Structure
(2-Cyclopropylphenyl)methanol is an organic compound featuring a benzene ring substituted

with a cyclopropyl group at the ortho position to a hydroxymethyl group.

IUPAC Name: (2-Cyclopropylphenyl)methanol[1]

CAS Number: 118184-68-2[1][2][3]

Molecular Formula: C₁₀H₁₂O[2][4]

SMILES: OCc1ccccc1C1CC1[2]

Chemical Structure Visualization
Caption: Chemical structure of (2-Cyclopropylphenyl)methanol.
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Physicochemical Properties
A summary of the key physicochemical properties of (2-Cyclopropylphenyl)methanol is
provided in the table below.

Property Value

Molecular Weight 148.20 g/mol [2][4]

Molecular Formula C₁₀H₁₂O[2][4]

Physical State Liquid (at room temperature)

Storage Sealed in dry, room temperature[2]

InChI Key CWSNJUBFYCZZRO-UHFFFAOYSA-N[4]

Experimental Protocol: Synthesis of (2-
Cyclopropylphenyl)methanol
A plausible and common method for the synthesis of (2-Cyclopropylphenyl)methanol is the

reduction of the corresponding aldehyde, 2-cyclopropylbenzaldehyde. The following protocol

details this synthetic route.

Step 1: Synthesis of 2-Cyclopropylbenzaldehyde
(Precursor)
The synthesis of the precursor aldehyde can be achieved via a Grignard reaction between 2-

bromobenzaldehyde and cyclopropylmagnesium bromide, followed by an acidic workup.

Step 2: Reduction of 2-Cyclopropylbenzaldehyde to (2-
Cyclopropylphenyl)methanol
This procedure outlines the reduction of the aldehyde to the desired alcohol using sodium

borohydride.

Materials and Reagents:
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2-Cyclopropylbenzaldehyde

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Tetrahydrofuran (THF)

Distilled water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Dissolution: Dissolve 2-cyclopropylbenzaldehyde (1.0 eq) in a 1:1 (v/v) mixture of

tetrahydrofuran (THF) and methanol (MeOH) in a round-bottom flask at room temperature.

Reduction: Cool the solution to 0 °C using an ice bath. Add sodium borohydride (NaBH₄, 1.5

eq) portion-wise over a period of 15 minutes, ensuring the temperature remains low.

Reaction: Stir the reaction mixture at 0 °C for 1 hour. Subsequently, allow the mixture to

warm to room temperature and continue stirring for an additional 2-3 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion of the reaction (as indicated by TLC), cool the mixture back to

0 °C and carefully quench the reaction by the slow addition of distilled water.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

ethyl acetate (3 x 50 mL). Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous

sodium sulfate (Na₂SO₄).
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Solvent Removal: Filter off the drying agent and concentrate the organic solution under

reduced pressure to obtain the crude product.

Purification: The crude (2-Cyclopropylphenyl)methanol can be purified by column

chromatography on silica gel to yield the final product.

Safety Information
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[2]

This guide is intended for use by trained professionals in a laboratory setting. Always consult

the relevant Safety Data Sheet (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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